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Compound of Interest

Compound Name: Desmethyl Carbodenafil

Cat. No.: B1530887 Get Quote

This document provides a comprehensive technical overview of Desmethyl Carbodenafil, a
potent synthetic compound relevant to researchers, analytical chemists, and professionals in

drug development and forensic toxicology. We will delve into its chemical identity, structural

relationship to approved phosphodiesterase type 5 (PDE-5) inhibitors, analytical detection

methodologies, and its significant emergence as an illicit adulterant in consumer products.

Introduction: The Rise of an Unapproved Sildenafil
Analogue
Desmethyl Carbodenafil is a synthetic chemical compound structurally analogous to

Sildenafil, the active pharmaceutical ingredient in Viagra®.[1][2] As a phosphodiesterase type 5

(PDE-5) inhibitor, it is presumed to share the mechanism of action of approved drugs in this

class, which are primarily used for the treatment of erectile dysfunction.[3] However, it is crucial

to note that Desmethyl Carbodenafil has not been approved for therapeutic use by the U.S.

Food and Drug Administration (FDA) or any other major regulatory agency.[1][2]

Its primary significance in the scientific community stems from its frequent identification as an

undeclared and illegal adulterant in a variety of consumer products, particularly those marketed

as "natural" or "herbal" sexual enhancement supplements and coffees.[2][4][5][6] The presence

of this potent, unapproved substance in over-the-counter products poses a significant and

serious public health risk due to the lack of safety and efficacy data and the potential for
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dangerous drug interactions.[2][7] A fatal case of acute toxicity has been documented,

underscoring the severe risks associated with this compound.[2][8] Consequently, its primary

applications are in analytical chemistry and forensic toxicology, where it serves as a reference

standard for the detection of adulterated products.[2][9]

Chemical Identity and Nomenclature
Precise identification of a compound is foundational to all scientific inquiry. Desmethyl
Carbodenafil is identified by a specific CAS number and a systematic IUPAC name that

describes its molecular structure.

Identifier Value Source(s)

CAS Number 147676-79-7 [2][3][10][11][12]

IUPAC Name

5-[2-ethoxy-5-(4-

methylpiperazine-1-

carbonyl)phenyl]-1-methyl-3-

propyl-6H-pyrazolo[4,3-

d]pyrimidin-7-one

[3][10]

Molecular Formula C23H30N6O3 [2][3][10][12]

Molecular Weight 438.5 g/mol [2][3][10][12]

Synonyms

Norcarbodenafil,

Desmethylcarbodenafil,

Desmethyl Fondenafil

[10]

Structural Elucidation: Relationship to Carbodenafil
and Sildenafil
Desmethyl Carbodenafil belongs to the pyrazolopyrimidinone class of compounds, similar to

Sildenafil. The name "Desmethyl Carbodenafil" itself provides a clue to its structure. It is a

derivative of Carbodenafil where a methyl group has been removed. Carbodenafil (also known

as Fondenafil) is another unapproved sildenafil analogue which features an N-ethyl group on

the piperazine ring.[13] In contrast, Desmethyl Carbodenafil has an N-methyl group on the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1530887
https://pmc.ncbi.nlm.nih.gov/articles/PMC8116155/
https://www.benchchem.com/product/b1530887
https://pubmed.ncbi.nlm.nih.gov/27999095/
https://www.benchchem.com/product/b1530887
https://www.axios-research.com/products/desmethyl-carbodenafil
https://www.benchchem.com/product/b1530887?utm_src=pdf-body
https://www.benchchem.com/product/b1530887?utm_src=pdf-body
https://www.benchchem.com/product/b1530887
https://www.smolecule.com/products/s996758
https://pubchem.ncbi.nlm.nih.gov/compound/Desmethyl-Carbodenafil
https://www.davinci-ls.com/en-us/assortment/desmethyl-carbodenafil-cas-147676-79-7--1x10mg/dve-269552
http://www.sincopharmachem.com/DesmethylCarbodenafil.html
https://www.smolecule.com/products/s996758
https://pubchem.ncbi.nlm.nih.gov/compound/Desmethyl-Carbodenafil
https://www.benchchem.com/product/b1530887
https://www.smolecule.com/products/s996758
https://pubchem.ncbi.nlm.nih.gov/compound/Desmethyl-Carbodenafil
http://www.sincopharmachem.com/DesmethylCarbodenafil.html
https://www.benchchem.com/product/b1530887
https://www.smolecule.com/products/s996758
https://pubchem.ncbi.nlm.nih.gov/compound/Desmethyl-Carbodenafil
http://www.sincopharmachem.com/DesmethylCarbodenafil.html
https://pubchem.ncbi.nlm.nih.gov/compound/Desmethyl-Carbodenafil
https://www.benchchem.com/product/b1530887?utm_src=pdf-body
https://www.benchchem.com/product/b1530887?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Carbodenafil
https://www.benchchem.com/product/b1530887?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1530887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


piperazine ring, identical to Sildenafil. The "carbo" part of the name refers to the carbonyl group

linking the phenyl ring to the piperazine moiety, distinguishing it from Sildenafil's sulfonyl group.

The structural relationship between these compounds is illustrated below.

Sildenafil Core

Carbodenafil Family (Carbonyl Linker)

Sildenafil
(Sulfonyl Linker,

N-Methyl Piperazine)

Desmethyl Carbodenafil
(N-Methyl Piperazine)

Linker Change:
Sulfonyl -> Carbonyl

Carbodenafil
(N-Ethyl Piperazine) Demethylation Analogue:

N-Ethyl -> N-Methyl

Click to download full resolution via product page

Caption: Structural relationships between Sildenafil, Carbodenafil, and Desmethyl
Carbodenafil.

Synthesis Pathways: From Parent Compounds
The synthesis of Desmethyl Carbodenafil is not widely published in peer-reviewed literature

for legitimate therapeutic development, given its unapproved status. However, knowledge of its

synthesis is crucial for forensic analysis and the production of reference standards. The primary

route to Desmethyl Carbodenafil involves the chemical modification of related, more

accessible parent compounds like Carbodenafil or Sildenafil.[2]

Key Synthetic Step: Demethylation
The defining transformation in creating Desmethyl Carbodenafil from a precursor like

Carbodenafil (which has an N-ethyl group) would conceptually involve a de-ethylation followed

by methylation. More practically, synthesis would likely parallel the final steps of Sildenafil or

Carbodenafil synthesis, but utilizing 1-methylpiperazine instead of 1-ethylpiperazine.[2][14]

A plausible final step, analogous to Sildenafil synthesis, would be the coupling of the

pyrazolopyrimidinone core with the appropriate phenyl-piperazine moiety.[14] The synthesis of

the pyrazole-containing core typically involves cyclization reactions.[2] The key is the final

coupling step with 1-methylpiperazine to form the final product.
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Analytical Characterization and Detection
Due to its prevalence as an adulterant, robust analytical methods are essential for the detection

and quantification of Desmethyl Carbodenafil in complex matrices like dietary supplements

and biological fluids.

Chromatographic and Spectrometric Techniques
Liquid chromatography coupled with mass spectrometry is the gold standard for identifying and

quantifying Desmethyl Carbodenafil.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a highly sensitive

and specific method validated for the quantification of Desmethyl Carbodenafil.[2][15] It is

the preferred technique for analyzing biological samples, such as postmortem blood, due to

its ability to detect low concentrations and differentiate the analyte from a complex matrix.

[15] A validated LC-MS/MS method has been used to quantify the compound in a fatal

toxicity case.[8][15]

Liquid Chromatography-Time-of-Flight Mass Spectrometry (LC-TOF-MS): This high-

resolution mass spectrometry (HRMS) technique is invaluable for screening and identifying

unknown compounds.[2] It provides highly accurate mass measurements, which can

determine the elemental composition (C23H30N6O3) with a high degree of confidence.[2]

LC-TOF-MS was instrumental in the initial identification of Desmethyl Carbodenafil and its

metabolites in postmortem blood.[8]

High-Performance Liquid Chromatography (HPLC) with Photodiode Array (PDA) Detection:

HPLC-PDA is a common technique for screening dietary supplements for the presence of

sildenafil analogues.[6][16][17] While not as specific as mass spectrometry, it is a robust

method for initial detection.

Sample Preparation Protocol for Dietary Supplements
The following is a generalized workflow for the extraction of Desmethyl Carbodenafil from a

solid dietary supplement for LC-MS analysis.
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Homogenize Sample
(Tablet/Capsule Powder)

Weigh 0.1g into Centrifuge Tube

Add 4.0 mL Acetonitrile:Water (1:1, v/v)

Sonicate for 30 minutes

Centrifuge to Pellet Excipients

Filter Supernatant (e.g., 0.45 µm)

Inject into LC-MS System

Click to download full resolution via product page

Caption: General workflow for sample preparation of dietary supplements for LC-MS analysis.

[7]

Toxicological Profile and Public Health Concerns
Unlike approved pharmaceuticals, Desmethyl Carbodenafil has not undergone rigorous

toxicological testing and clinical trials. Its safety profile is largely unknown, which is a major
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public health concern.

Pharmacodynamic Interactions: As a PDE-5 inhibitor, Desmethyl Carbodenafil is expected

to interact with nitrate medications (e.g., nitroglycerin), potentially causing a precipitous and

life-threatening drop in blood pressure.[2] Consumers of adulterated products are unaware of

this risk.[1]

Acute Toxicity: There is at least one documented case of fatal intoxication directly attributed

to Desmethyl Carbodenafil.[7][8] In this case, the compound and its hydroxy metabolite

were identified as the major components in postmortem blood.[2][8] The concentration in the

decedent's blood was determined to be 0.92 ± 0.13 mg/L.[15]

Metabolism: Analysis in the fatal case also detected probable desmethyl and

hydroxydesmethyl metabolites, indicating that the compound undergoes metabolic

transformation in vivo.[2][8]

The clandestine inclusion of this compound in consumer products circumvents all regulatory

safeguards designed to protect public health. The lack of dosage information, contraindication

warnings, and manufacturing quality control presents an imminent danger to consumers.

Conclusion
Desmethyl Carbodenafil (CAS No. 147676-79-7) is a significant compound in the field of

forensic chemistry and public health. While structurally related to approved PDE-5 inhibitors, its

unapproved status and clandestine use as an adulterant in dietary supplements make it a

serious health threat. Accurate identification through advanced analytical techniques like LC-

MS/MS and LC-TOF-MS is critical for regulatory agencies and law enforcement to combat the

distribution of these dangerous products. This guide has provided a foundational understanding

of its nomenclature, structure, analysis, and toxicological significance to aid researchers and

professionals in addressing this ongoing public health challenge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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